Cas no 127348-02-1 (S-4-Methylbenzyl-D-cysteine)

S-4-Methylbenzyl-D-cysteine Properties

Names and Identifiers

• D-Cysteine,S-[(4-methylphenyl)methyl]-
• H-D-Cys(Mbzl)-OH
• S-4-Methylbenzyl-D-cysteine
• D-Cysteine(mbzl)-OH
• D-Cys(pMeBzl)-OH
• H-D-CYS(CH3BZL)-OH
• H-D-CYS(PMEBZL)-OH
• CS-0362618
• (S)-2-Amino-3-((4-methylbenzyl)thio)propanoic acid
• QOAPFSZIUBUTNW-SNVBAGLBSA-N
• AS-49041
• (2S)-2-azaniumyl-3-[(4-methylphenyl)methylsulfanyl]propanoate
• S-(4-methylbenzyl)-D-cysteine
• 127348-02-1
• (2S)-2-amino-3-[(4-methylphenyl)methylsulfanyl]propanoic acid
• D-Cysteine, S-[(4-methylphenyl)methyl]-
• SCHEMBL919742
• DTXSID20428525
• AKOS027250966
• FD21330
• (S)-2-Amino-3-((4-methylbenzyl)thio)propanoicacid
• MFCD00236945
• D-CYSTEINE(MBZL)-OH
• H-D-Cys(mbzl)-oh
• (2S)-2-AMINO-3-{[(4-METHYLPHENYL)METHYL]SULFANYL}PROPANOIC ACID
• DB-309229
• +Expand

• MDL： MFCD00236945
• InChIKey： QOAPFSZIUBUTNW-SNVBAGLBSA-N
• Inchi： InChI=1S/C11H15NO2S/c1-8-2-4-9(5-3-8)6-15-7-10(12)11(13)14/h2-5,10H,6-7,12H2,1H3,(H,13,14)/t10-/m1/s1
• SMILES： CC1=CC=C(C=C1)CSC[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 225.08200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 225.08234989g/mol
• Heavy Atom Count: 15
• Complexity: 203
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.9
• Topological Polar Surface Area: 88.6Ų

Experimental Properties

• LogP: 2.34040
• PSA: 88.62000
• Boiling Point: 392.9±42.0 °C at 760 mmHg
• Melting Point: Not available
• Flash Point: 174.8±27.9 °C
• Color/Form: NA
• Density: Not available